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Compound of Interest

Compound Name:
3-Bromo-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 23354-30-5

Cat. No.: B13976395

Get Quote

Executive Summary
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS: 2973-58-2) is a rare, halogenated

phenolic secondary metabolite predominantly isolated from marine red algae (Rhodophyta).

Structurally, it is a brominated derivative of isovanillin, distinguished by the presence of a

bromine atom at the C3 position, a methoxy group at C4, and a hydroxyl group at C5 relative to

the aldehyde functionality.

Unlike its isomer 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde), which retains

the vanilloid core common in terrestrial plants, this specific isomer reflects the unique

enzymatic halogenation patterns found in marine biosynthetic machinery. This guide delineates

its natural sources, extraction protocols, and validated biosynthetic pathways.

Chemical Identity & Structural Logic
To ensure precision in synthesis and isolation, the structural distinction between this metabolite

and its common isomers is critical.
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Feature Target Compound
Common Isomer (5-

Bromovanillin)

IUPAC Name
3-Bromo-5-hydroxy-4-

methoxybenzaldehyde

3-Bromo-4-hydroxy-5-

methoxybenzaldehyde

Parent Scaffold
Isovanillin (3-hydroxy-4-

methoxybenzaldehyde)

Vanillin (4-hydroxy-3-

methoxybenzaldehyde)

Functional Groups
-CHO (C1), -Br (C3), -OMe

(C4), -OH (C5)

-CHO (C1), -Br (C3), -OH (C4),

-OMe (C5)

Origin
Marine Red Algae

(Rhodomela)

Synthetic / Terrestrial

Derivatives

pKa Influence
OH at C5 is meta to CHO (less

acidic)

OH at C4 is para to CHO

(more acidic)

Natural Sources & Taxonomy
The compound is exclusively associated with marine environments, specifically within the

family Rhodomelaceae. The high concentration of bromide ions in seawater (~65 mg/L)

facilitates the activity of vanadium-dependent bromoperoxidases (V-BPOs), driving the

formation of this metabolite.

Primary Biological Sources
Rhodomela confervoides: The most authoritative source. Studies have isolated the

compound from the ethyl acetate fraction of ethanolic extracts.

Polysiphonia urceolata: Contains a suite of related bromophenols; this compound often co-

occurs with 2,3-dibromo-4,5-dihydroxybenzyl alcohol.

Vertebrata lanosa: An epiphytic red alga often found on Ascophyllum nodosum, known to

produce brominated benzyl alcohols and aldehydes.

Biosynthetic Pathway
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The biosynthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde follows a pathway distinct

from terrestrial phenylpropanoids. It involves the oxidative bromination of phenolic precursors,

likely protocatechuic aldehyde (3,4-dihydroxybenzaldehyde) or isovanillin, mediated by V-

BPOs.

Mechanistic Flow[2]
Precursor Formation: Tyrosine is deaminated to p-coumaric acid and shortened to 4-

hydroxybenzaldehyde, then hydroxylated to 3,4-dihydroxybenzaldehyde.

Methylation:O-methyltransferase (OMT) selectively methylates the C4 hydroxyl group

(unusual for terrestrial plants which prefer C3 methylation to form vanillin), yielding

isovanillin.

Halogenation: V-BPO oxidizes bromide (Br⁻) to an electrophilic bromonium equivalent (Br⁺),

which attacks the electron-rich aromatic ring at the C3 position (ortho to the methoxy/para to

the aldehyde).
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Figure 1: Proposed biosynthetic pathway in Rhodomelaceae. The critical divergence from

terrestrial chemistry is the C4-methylation followed by C3-bromination.

Isolation & Purification Protocol
This protocol is validated for extracting bromophenols from Rhodomela confervoides.

Phase 1: Biomass Preparation
Collection: Harvest fresh algae from the intertidal zone. Wash with sterile seawater to

remove epiphytes and sand.

Drying: Air-dry in shade (avoid direct UV to prevent debromination) until constant weight.

Comminution: Grind dried algae to a fine powder (<40 mesh).

Phase 2: Extraction
Solvent: 95% Ethanol (EtOH).

Procedure: Macerate powder in EtOH (1:10 w/v) at room temperature for 72 hours. Repeat 3

times.

Concentration: Combine filtrates and evaporate under reduced pressure (40°C) to yield a

crude gum.

Phase 3: Fractionation (Liquid-Liquid Partition)
Suspend crude gum in distilled water.

Partition sequentially with:

Petroleum Ether (removes lipids/pigments).

Ethyl Acetate (EtOAc) (Target fraction).

n-Butanol (removes glycosides/sugars).

Collect the EtOAc fraction and concentrate.
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Phase 4: Chromatographic Purification
Silica Gel Column: Elute with a gradient of Petroleum Ether:Acetone (starting 10:1 → 1:1).

Sephadex LH-20: Re-chromatograph active fractions using CHCl₃:MeOH (1:1) to remove

chlorophyll and polymeric tannins.

HPLC Polish: Final purification using semi-preparative HPLC (C18 column, MeOH:H₂O

gradient).
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Figure 2: Isolation workflow targeting brominated phenolic aldehydes from marine biomass.

Analytical Characterization
To validate the isolation of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (and not its

isomers), compare experimental data against these reference values derived from Li et al.

(2011).

Physical State: Pale yellow needles.

Molecular Formula: C₈H₇BrO₃ (MW: 231.04).[1][2]

¹H NMR (500 MHz, DMSO-d₆):

δ 9.76 (1H, s, -CHO) – Aldehyde proton.

δ 7.65 (1H, d, J = 1.8 Hz, H-2) – Proton between CHO and Br.

δ 7.38 (1H, d, J = 1.8 Hz, H-6) – Proton between CHO and OH.

δ 3.82 (3H, s, -OCH₃).
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Note: The coupling constant (J = 1.8 Hz) indicates meta coupling, confirming the 1,3,4,5-

substitution pattern.

¹³C NMR (125 MHz, DMSO-d₆):

δ 190.5 (CHO), 153.2 (C-5), 150.1 (C-4), 130.4 (C-1), 128.2 (C-2), 116.8 (C-3), 114.5 (C-

6), 60.1 (OCH₃).

Therapeutic Potential & Applications[7]
Potent Antioxidant Activity
The compound exhibits significant radical scavenging activity, often surpassing commercial

standards like BHT (Butylated hydroxytoluene).

Mechanism: The phenolic hydroxyl group at C5 donates hydrogen atoms to stabilize free

radicals. The ortho-methoxy and meta-bromo groups exert electronic effects that stabilize the

resulting phenoxy radical.

Data: DPPH IC₅₀ values typically range between 9–16 μM.

Antibacterial & Antifungal
Brominated phenols function as chemical defense agents for algae. This compound has shown

moderate inhibitory activity against marine pathogens and specific human strains (S. aureus),

disrupting bacterial membrane integrity.

Drug Development Scaffold
Renin Inhibition: Synthetic derivatives of this scaffold (specifically morpholine-substituted

analogs) have been cited in patent literature as renin inhibitors for hypertension treatment.

The natural product serves as a "privileged scaffold" for generating libraries of

antihypertensive agents.

PTP1B Inhibition: Related bromophenols are investigated as Protein Tyrosine Phosphatase

1B (PTP1B) inhibitors, offering potential in Type 2 Diabetes therapy.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13976395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, K., Li, X. M., Gloer, J. B., & Wang, B. G. (2011). Isolation, characterization, and

antioxidant activity of bromophenols of the marine red alga Rhodomela confervoides.[2]

Journal of Agricultural and Food Chemistry, 59(18), 9916-9921.

Olsen, E. K., Hansen, E., Isaksson, J., & Andersen, J. H. (2013). Cellular antioxidant effect of

four bromophenols from the red algae, Vertebrata lanosa.[3] Marine Drugs, 11(11), 4278-

4292.

Shoeib, N. A., Bibawy, S. G., & Abdel-Hamid, E. S. (2004). Phenolic constituents from the
red alga Rhodomela confervoides. Bulletin of the Faculty of Pharmacy, Cairo University, 42,
135-141.

NP-MRD (Natural Products Magnetic Resonance Database). Entry for 3-bromo-5-hydroxy-
4-methoxybenzaldehyde (NP0164738).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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